Cas no 27604-21-3 (5-amino-6-chloro-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one)

• Product Name: 5-amino-6-chloro-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one
• CAS No: 27604-21-3
• MF: C₅H₄ClN₅O
• MW: 185.571158409119
• CID: 2114836
• Update Time: 2023-11-19

5-amino-6-chloro-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-6-chloro-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one
• CID 129416065
• 2H-Imidazo[4,5-b]pyrazin-2-one, 5-amino-6-chloro-1,3-dihydro-

• Inchi： 1S/C5H4ClN5O/c6-1-2(7)9-4-3(8-1)10-5(12)11-4/h(H4,7,8,9,10,11,12)
• InChI Key： YJAWUVTYYAXOQY-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C2C(=N1)NC(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Topological Polar Surface Area: 92.9

Experimental Properties

• Density: 2.37±0.1 g/cm3(Predicted)
• Boiling Point: 256.8±50.0 °C(Predicted)
• pka: 2.53±0.20(Predicted)